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Compound of Interest

Compound Name: 1-Bromobutane-D9

Cat. No.: B032881

The proper disposal of 1-Bromobutane-D9 is critical for ensuring laboratory safety and
environmental protection. Due to its hazardous properties, this deuterated compound, like its
non-deuterated counterpart, must be treated as hazardous waste. Adherence to established
protocols is essential for researchers and laboratory personnel.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, ensure that all appropriate Personal Protective
Equipment (PPE) is worn. This includes, but is not limited to, protective gloves, safety goggles
or glasses, and a lab coat.[1][2] Handling of 1-Bromobutane-D9 waste should occur in a well-
ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[1][3] All
tools used during handling and transfer must be spark-proof and explosion-proof, and
containers should be grounded and bonded to prevent static discharge.[2][4][5]

Waste Classification and Characteristics

1-Bromobutane is classified as a highly flammable liquid and vapor, a skin and eye irritant, and
may cause respiratory irritation.[2][6] It is also recognized as being toxic to aquatic life with
long-lasting effects.[6] Waste generators are responsible for correctly classifying their chemical
waste according to local, state, and federal regulations to ensure complete and accurate
compliance.[4][5]
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Property

Data

Citation(s)

UN Number

UN1126

[5]

DOT Hazard Class

3 (Flammable Liquid)

[5]

Packing Group

[5]

Flash Point

13°C - 18°C (55.4°F - 64.4°F)

[2]4]

Autoignition Temperature

265°C (509°F)

[2]4]

Explosive Limits

2.6% - 6.6% by volume

[2]14]

Toxicity (Oral, Rat)

LD50: 2761 mg/kg

[4]

Toxicity (Inhalation, Rat)

LC50: 47,000 mg/m3/2H

[4]

Aquatic Toxicity

LC50 (Rainbow Trout, 96h):
24.3 mg/L

Step-by-Step Disposal Procedure

Container Selection: Choose a chemically compatible container for the waste. The original

container is often a suitable choice. Do not use metal containers for corrosive materials. The

container must be in good condition and designed for liquids.[7]

Waste Collection: Transfer the 1-Bromobutane-D9 waste into the designated container

using appropriate funnels and spark-proof tools. Avoid overfilling the container.

Labeling: Clearly label the container with the words "HAZARDOUS WASTE" and list all
constituents, including "1-Bromobutane-D9" and their approximate percentages.[7]

Sealing: Keep the waste container tightly sealed at all times, except when adding waste.[3]

[7]

Storage: Store the sealed container in a cool, dry, well-ventilated, designated hazardous

waste accumulation area.[4] This area should be away from incompatible materials such as

strong oxidizing agents, strong bases, and alkali metals.[2][4] Ensure the storage area is

equipped to handle flammable liquids.
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» Final Disposal: Arrange for the disposal of the waste through a licensed and certified
professional waste disposal service.[5][6] The preferred method of disposal is typically high-
temperature incineration in a chemical incinerator equipped with an afterburner and
scrubber.[6] Never dispose of 1-Bromobutane-D9 by pouring it down the drain or releasing
it into the environment.[3][6]

Spill Management Protocol

In the event of a spill, immediately evacuate unnecessary personnel and remove all sources of
ignition.[1][4] Ventilate the area. Wearing appropriate PPE, contain the spill using a non-
combustible absorbent material like sand, earth, or vermiculite.[2][4] Do not use combustible
materials such as sawdust.[4] Carefully collect the absorbed material using non-sparking tools
and place it into a suitable, sealed container for disposal as hazardous waste.[4]

Preparation
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Caption: Workflow for the proper disposal of 1-Bromobutane-D9 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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